Cas no 848133-09-5 ((E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride)

• Product Name: (E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride
• CAS No: 848133-09-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD29045485
• CID: 716508
• PubChem ID: 86720304
• Update Time: 2025-10-29

(E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-(1-pyrrolidinyl)-, hydrochloride (1:1), (2E)-
• (2E)-4-(1-Pyrrolidinyl)-2-butenoic Acid Hydrochloride
• (2E)-4-PYRROLIDIN-1-YLBUT-2-ENOIC ACID
• 4-pyrrolidin-1-ylbut-2-enoic acid
• (E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride

• MDL： MFCD29045485
• Inchi： 1S/C8H13NO2/c10-8(11)4-3-7-9-5-1-2-6-9/h3-4H,1-2,5-7H2,(H,10,11)
• InChI Key： IVFIUBOAHQZQQJ-UHFFFAOYSA-N
• SMILES： OC(C=CCN1CCCC1)=O

Computed Properties

• Exact Mass: 155.09500

Experimental Properties

• PSA: 40.54000
• LogP: 0.66090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on (E)-4-pyrrolidin-1-ylbut-2-enoic acid;hydrochloride

Exploring (E)-4-pyrrolidin-1-ylbut-2-enoic acid hydrochloride: A Versatile Compound in Modern Research and Applications

(E)-4-pyrrolidin-1-ylbut-2-enoic acid hydrochloride, with the CAS number 848133-09-5, is a specialized chemical compound that has garnered significant attention in various scientific and industrial fields. This compound, often referred to in research contexts for its unique structural and functional properties, belongs to the class of unsaturated carboxylic acids with a pyrrolidine substituent. The presence of the hydrochloride salt enhances its stability and solubility, making it a valuable intermediate in synthetic chemistry and biomedical studies. As researchers and professionals increasingly seek innovative chemical intermediates and bioactive molecules, compounds like this are pivotal in driving advancements in areas such as drug discovery, material science, and sustainable technologies. Its molecular formula and precise configuration contribute to its reactivity and utility, aligning with current trends where custom synthesis and high-purity compounds are in high demand for precision applications.

The chemical structure of (E)-4-pyrrolidin-1-ylbut-2-enoic acid hydrochloride features an E-configuration (trans isomer) across the double bond, which is crucial for its stereochemical properties and interactions in biological systems. This configuration often leads to enhanced selectivity and efficacy in molecular binding, a topic highly relevant to modern pharmaceutical research where isomer purity can impact drug performance. The pyrrolidine ring, a common motif in many medicinal chemistry compounds, provides rigidity and basicity, while the carboxylic acid group allows for further functionalization, such as amide formation or esterification. These characteristics make it a versatile building block in organic synthesis, particularly in the development of small molecule inhibitors and probe compounds for studying enzymatic processes. In the context of AI-driven drug design and computational chemistry, researchers frequently search for compounds with well-defined stereochemistry to model interactions accurately, highlighting the importance of such intermediates in cutting-edge scientific inquiries.

Applications of (E)-4-pyrrolidin-1-ylbut-2-enoic acid hydrochloride span multiple domains, with a strong emphasis on biomedical research and therapeutic development. It serves as a key intermediate in the synthesis of compounds targeting various biological pathways, such as neurotransmitter modulation or enzyme inhibition, which are hot topics in neuroscience and oncology. For instance, its structural elements are found in molecules being investigated for cognitive enhancement or anti-inflammatory effects, areas that receive substantial public interest due to the growing focus on mental health and age-related diseases. Additionally, in material science, this compound can be utilized in the preparation of functional polymers or smart materials that respond to environmental stimuli, contributing to innovations in sustainable technology and electronics. The integration of such compounds into green chemistry practices is also a trending topic, as industries aim to reduce environmental impact through efficient synthesis routes and biodegradable products.

From a market perspective, the demand for high-quality chemical intermediates like (E)-4-pyrrolidin-1-ylbut-2-enoic acid hydrochloride is rising, driven by advancements in personalized medicine and biotechnology. Companies and research institutions often seek reliable suppliers for such compounds to support their R&D efforts, with searches frequently including terms like "custom synthesis services" or "research chemicals for drug development." The compound's role in peptide mimetics and proteomics further aligns with current trends in proteomics and genomics, where precise molecular tools are essential for unraveling complex biological mechanisms. Moreover, the emphasis on COVID-19 related research has spurred interest in compounds that can be repurposed or used in antiviral studies, although this specific compound is not directly linked, its structural features may inspire broader investigations into viral entry inhibitors or immunomodulators.

Handling and storage of (E)-4-pyrrolidin-1-ylbut-2-enoic acid hydrochloride require standard laboratory precautions to ensure purity and safety. It is typically stored in a cool, dry place away from light to prevent degradation, and users should follow good laboratory practices (GLP) when working with it. This aligns with common search queries about "chemical storage guidelines" and "lab safety protocols," which are perennial concerns for professionals in the field. The compound's compatibility with various solvents and reagents makes it suitable for diverse experimental setups, enhancing its appeal in academic and industrial settings. As part of quality assurance, analytical techniques such as HPLC and NMR spectroscopy are employed to confirm identity and purity, topics that are frequently searched by chemists aiming to validate their compounds for publication or patent applications.

In conclusion, (E)-4-pyrrolidin-1-ylbut-2-enoic acid hydrochloride (CAS 848133-09-5) represents a valuable asset in the chemical and life sciences, offering broad utility in research and development. Its relevance to contemporary issues such as drug discovery innovation, sustainable chemistry, and biotechnological advancements ensures that it remains a subject of interest for scientists and engineers. By understanding its properties and applications, stakeholders can leverage this compound to drive progress in their respective fields, contributing to a future where science continues to address global challenges. For those exploring related topics, keywords like "chemical synthesis optimization" or "bioactive molecule design" may yield further insights, underscoring the compound's role in the ever-evolving landscape of scientific inquiry.